Asian sea bass scales discarded from the fish processing industry contain collagen and calcium. The production of biocalcium can increase their value. The effect of alkaline pretreatment on non-collagenous protein removal from scales was investigated. The alkaline pretreatment of scales was optimal when 2 M NaOH solution was used for 10 min. The impacts of heating processes of varying times on chemical compositions and characteristics of biocalcium (BC) powder from alkali-pretreated scales were also studied. A lower loss of hydroxyproline (HYP) and decreased hardness of scales were obtained when the scales were treated with a boiling process. BC powders from the scales subjected to boiling (B-BC) had higher yield and HYP content than BC powders using a high-pressure heating (HP-BC) process. An augmented heating time (10–30 min) lowered yield, HYP, moisture, and protein contents in BC powder regardless of the heating processes. HP-BC powder had higher ash, calcium, and phosphorus contents than B-BC powder. A whiter color and larger mean particle size were attained for the B-BC powders. X-ray diffractograms revealed that all BC powders had hydroxyapatite, which had a crystallinity of 53.60–66.54%, as a major component. FTIR spectra confirmed that all BC powders comprised proteins and inorganic matter. BC powder from scales with high yield and satisfactory characteristics could be used in calcium supplements.

Cell-cultured protein technology has become increasingly attractive due to its sustainability and climate benefits. The aim of this study is to determine the nutritional quality of the human-induced pluripotent stem cell (hiPSC)-cultured proteins in an advanced 3D peptide hydrogel system for the highly efficient production of cell-cultured proteins. Our previous study demonstrated a PGmatrix peptide hydrogel for the 3D embedded culture of long-term hiPSC maintenance and expansion (PGmatrix-hiPSC (PG-3D)), which showed significantly superior pluripotency when compared with traditional 2D cell culture on Matrigel and/or Vitronectin and other existing 3D scaffolding systems such as Polyethylene glycol (PEG)-based hydrogels. In this study, we designed a PGmatrix 3D suspension (PG-3DSUSP) system from the PG-3D embedded system that allows scaling up a hiPSC 3D culture volume by 20 times (e.g., from 0.5 mL to 10 mL). The results indicated that the PG-3DSUSP was a competitive system compared to the well-established PG-3D embedded method in terms of cell growth performance and cell pluripotency. hiPSCs cultured in PG-3DSUSP consistently presented a 15–20-fold increase in growth and a 95–99% increase in viability across multiple passages with spheroids with a size range of 30–50 μm. The expression of pluripotency-related genes, including NANOG, OCT4, hTERT, REX1, and UTF1, in PG-3DSUSP-cultured hiPSCs was similar to or higher than that observed in a PG-3D system, suggesting continuous pluripotent maintenance. The nutritional value of the hiPSC-generated proteins from the PG-3DSUSP system was further evaluated for amino acid composition and in vitro protein digestibility. The amino acid composition of the hiPSC-generated proteins demonstrated a significantly higher essential amino acid content (39.0%) than human skeletal muscle protein (31.8%). In vitro protein digestibility of hiPSC-generated proteins was significantly higher (78.0 ± 0.7%) than that of the commercial beef protein isolate (75.7 ± 0.6%). Taken together, this is the first study to report an advanced PG-3DSUSP culture system to produce highly efficient hiPSC-generated proteins that possess more essential amino acids and better digestibility. The hiPSC-generated proteins with superior nutrition quality may be of particular significance as novel alternative proteins in food engineering and industries for future food, beverage, and supplement applications.

The wine industry produces large amounts of grape pomace (GP), a waste that needs to be disposed of properly. Bioactive compounds with high added value can be recovered from GP as an interesting strategy to reduce the environmental impact. Here, two different technologies were employed to recover polyphenol compounds from GP: microwave hydrodiffusion and gravity (MHG) and ultrasound-assisted extraction (UAE). The further purification of UAE and MHG extracts was carried out through solid-phase extraction (SPE) to obtain three fractions, F1, F2 and F3. ATR-FTIR analysis confirmed the presence of sugar and polysaccharide components in F1, as well as non-anthocyanin and anthocyanin compounds in F2 and F3, respectively. Also, the chemical profile was determined by HPLC-UV-DAD, identifying the presence of catechin in F2, and malvidin-3-O-glucoside chloride and cyanidin chloride derivative as the main anthocyanin compounds in F3. The fractions and their parental extracts were characterized for total phenolic content (TPC) and scavenger activity by in vitro assays. We found that F2-MHG and F3-MHG contained phenol contents 6.5 and 8.5 times higher than those of the parental non-fractionated extracts. Finally, F3-MHG (100 μg/mL, w/v) was shown to reduce the proliferation of HT-29 cells.

The heat treatment required for the deactivation of enzymes was carried out on crop species such as oats. Stir-frying, a frequently employed method for enzyme inactivation to preserve their desirable shelf life, can result in diminished nutritional value and protein degeneration. The mechanism by which stir-frying affects the oat protein remains largely unknown. Therefore, this study aimed to investigate the physicochemical and functional properties of the extracted oat protein isolates (OPI) at different stir-frying durations (0, 10, 20, and 30 min) at a temperature of 230 °C. The findings of this study demonstrated that stir-frying led to a decrease in the content of amino acids (AA), potentially attributed to the involvement of certain amino acids in the Maillard reaction. As the time of stir-frying increased, the secondary structure of OPI underwent changes: specifically, β-turns transformed into β-sheets. The process of protein denaturation and redistribution of chemical bonds resulted in an increase in the disulfide bond content of OPI, leading to aggregation, large particle size, and reduced digestibility. However, the water retention properties, foaming properties, and emulsification properties of OPI showed improvement. These findings provide valuable insights for the controlled and precise processing of oats and highlight the potential of OPI as a functional food.

The effect of different ultrasound pretreatment powers (0–500 W) before hot air drying on the moisture migration and quality of Cantharellus cibarius (C. cibarius) was investigated in this study. The results showed that the ultrasound pretreatment accelerated the drying rate. When the ultrasound power was 400 W, the drying time of C. cibarius was reduced by 18.90% compared with the control group. The low-field nuclear magnetic resonance (LF-NMR) and magnetic resonance imaging (MRI) results showed that the ultrasound pretreatment increased the water mobility in C. cibarius. The scanning electron microscopy (SEM) results revealed that the ultrasound pretreatment promoted the expansion of intercellular pores. In addition, the rehydration capacity and quality characteristics of the ultrasound-pretreated dried C. cibarius were better than those of the control group. Overall, this study concluded that ultrasound pretreatment is a promising pretreatment method for the hot air drying of C. cibarius products to reduce the total drying time significantly and improve the retention rate of the total phenolics and flavonoids of dried C. cibarius.

Broomcorn millet Huangjiu brewing is usually divided into primary fermentation and post-fermentation. Microbial succession is the major factor influencing the development of the typical Huangjiu flavor. Here, we report the changes in flavor substances and microbial community during the primary fermentation of broomcorn millet Huangjiu. Results indicated that a total of 161 volatile flavor compounds were measured during primary fermentation, and estragole was detected for the first time in broomcorn millet Huangjiu. A total of 82 bacteria genera were identified. Pediococcus, Pantoea, and Weissella were the dominant genera. Saccharomyces and Rhizopus were dominant among the 30 fungal genera. Correlation analysis showed that 102 microorganisms were involved in major flavor substance production during primary fermentation, Lactobacillus, Photobacterium, Hyphodontia, Aquicella, Erysipelothrix, Idiomarina, Paraphaeosphaeria, and Sulfuritalea were most associated with flavoring substances. Four bacteria, Lactobacillus (R1), Photobacterium (R2), Idiomarina (R3), and Pediococcus (R4), were isolated and identified from wheat Qu, which were added to wine Qu to prepare four kinds of fortified Qu (QR1, QR2, QR3, QR4). QR1 and QR2 fermentation can enhance the quality of Huangjiu. This work reveals the correlation between microorganisms and volatile flavor compounds and is beneficial for regulating the micro-ecosystem and flavor of the broomcorn millet Huangjiu.

Tea plants absorb chromium-contaminated soil and water and accumulate in tea leaves. Hexavalent chromium (Cr6+) is a very toxic heavy metal; excessive intake of tea containing Cr6+ can cause serious harm to human health. A reliable and sensitive surface-enhanced Raman spectroscopy (SERS) method was developed using Au@Ag nanoparticles as an enhanced substrate for the determination of Cr6+ in tea. The Au@AgNPs coated with carbimazole showed a highly selective reaction to Cr6+ in tea samples through a redox reaction between Cr6+ and carbimazole. The Cr6+ in the contaminated tea sample reacted with methimazole—the hydrolysate of carbimazole—to form disulfide, which led to the decrease in the Raman intensity of the peak at 595 cm−1. The logarithm of the concentration of Cr6+ has a linear relationship with the Raman intensity at the characteristic peak and showed a limit of detection of 0.945 mg/kg for the tea sample. The carbimazole functionalized Au@AgNPs showed high selectivity in analyzing Cr6+ in tea samples, even in the presence of other metal ions. The SERS detection technique established in this study also showed comparable results with the standard ICP-MS method, indicating the applicability of the established technique in practical applications.

While recognizing the gaps in pesticide regulations that impact consumer safety, public health concerns associated with pesticide contamination of foods are pointed out. The strategies and research directions proposed to prevent and/or reduce pesticide adverse effects on human health and the environment are discussed. Special attention is paid to organophosphate pesticides, as widely applied insecticides in agriculture, veterinary practices, and urban areas. Biotic and abiotic strategies for organophosphate pesticide degradation are discussed from a food safety perspective, indicating associated challenges and potential for further improvements. As food systems are endangered globally by unprecedented challenges, there is an urgent need to globally harmonize pesticide regulations and improve methodologies in the area of food safety to protect human health.

The objective of this work was to molecularly and genotypically characterize and test the inhibitory activity of six colicinogenic Escherichia coli strains (ColEc) and their partially purified colicins against STEC O157:H7 isolated from clinical human cases. Inhibition tests demonstrated the activity of these strains and their colicins against STEC O157:H7. By PCR it was possible to detect colicins Ia, E7, and B and microcins M, H47, C7, and J25. By genome sequencing of two selected ColEc strains, it was possible to identify additional colicins such as E1 and Ib. No genes coding for stx1 and stx2 were detected after analyzing the genome sequence. The inhibitory activity of ColEc against STEC O157:H7 used as an indicator showed that colicins are potent growth inhibitors of E. coli O157:H7, being a potential alternative to reduce the presence of pathogens of public health relevance.

In this study, fuzzy mathematics and response surface modeling were applied to optimize the preparation process of beef liver paste and characterize the proximate composition, sensory and physicochemical qualities, and in vitro simulated digestive properties while refrigerated at 0–4 °C (0, 3, 7, 15, 30, 45, and 60 days). The results showed that the optimal preparation process was 4.8% potato starch, 99.4% water, 10.2% olive oil, and a 3:2 ratio of chicken breast and beef liver. The beef liver paste prepared contained essential amino acids for infants and children, with a protein content of 10.29 g/100 g. During storage, the pH of the beef liver paste decreased significantly (p < 0.05) on day 7, texture and rheological properties decreased significantly after 30 days, a* values increased, L* and b* values gradually decreased, and TVB-N and TBARS values increased significantly (p < 0.05) on day 7 but were below the limit values during the storage period (TVB-N value ≤ 15 mg/100 g, TBARS value ≤ 1 mg/Kg). In vitro simulated digestion tests showed better digestibility and digestive characteristics in the first 15 days. The results of this study provide a reference for the development of beef liver products for infant and child supplementation.